molecular formula C12H17N3O5 B5438730 1-(4,6-dimethoxypyrimidin-2-yl)-4-hydroxypiperidine-4-carboxylic acid

1-(4,6-dimethoxypyrimidin-2-yl)-4-hydroxypiperidine-4-carboxylic acid

Cat. No. B5438730
M. Wt: 283.28 g/mol
InChI Key: UYCIVLAFRDXFOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-[(4,6-Dimethoxypyrimidin-2-yl)methoxy]benzoic acid” has a molecular weight of 290.28 and is a solid at ambient temperature . Another related compound, “1-(4,6-Dimethoxypyrimidin-2-yl)urea”, has a molecular weight of 198.18 .


Synthesis Analysis

A study on the synthesis of 2-amino-4,6-dimethoxypyrimidine (ADM) from 2-amino-4,6-dihydroxypyrimidine (ADH) in the presence of potassium carbonate and phase transfer catalyst (PTC), with dimethyl carbonate (DMC) as the methylating agent, was found . The best conversion (87.7 %) of ADH and selectivity (40.5 %) toward ADM were achieved under optimized conditions .


Chemical Reactions Analysis

A study on the removal of a sulfonylurea herbicide, which contains a 4,6-dimethoxypyrimidin-2-yl group, from soils using peanut shells (Arachis hypogaea)-derived activated charcoal was found . The herbicide was adsorbed in the soils via physical bonds revealed from negative values for Gibbs free energy (ΔG) through exothermic reactions .


Physical And Chemical Properties Analysis

The compound “1-(4,6-Dimethoxypyrimidin-2-yl)urea” is a solid at 4°C and has a melting point of 189-199°C .

Safety and Hazards

The compound “4-[(4,6-Dimethoxypyrimidin-2-yl)methoxy]benzoic acid” has been classified with the signal word “Warning” and hazard statements H315, H319, and H335 .

Future Directions

A study on the synthesis and biological activity of 4-(4,6-disubstituted-pyrimidin-2-yloxy)phenoxy acetates suggests that these compounds possess high herbicidal activity against monocotyledonous plants such as Digitaria sanguinalis L. at concentrations of 100 mg/L and 50 mg/L .

properties

IUPAC Name

1-(4,6-dimethoxypyrimidin-2-yl)-4-hydroxypiperidine-4-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H17N3O5/c1-19-8-7-9(20-2)14-11(13-8)15-5-3-12(18,4-6-15)10(16)17/h7,18H,3-6H2,1-2H3,(H,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UYCIVLAFRDXFOV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=NC(=N1)N2CCC(CC2)(C(=O)O)O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H17N3O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

283.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.